Cas no 50743-18-5 (3-Cyano-6-methylchromone)

3-Cyano-6-methylchromone is a chromone derivative characterized by the presence of a cyano group at the 3-position and a methyl substituent at the 6-position of the chromone scaffold. This compound is of interest in organic synthesis and medicinal chemistry due to its versatile reactivity, particularly as a building block for heterocyclic compounds. The electron-withdrawing cyano group enhances its utility in nucleophilic substitution and cyclization reactions, while the methyl group contributes to steric and electronic modulation. Its structural features make it a valuable intermediate for the development of pharmacologically active molecules, including potential antimicrobial and anti-inflammatory agents. The compound is typically handled under standard laboratory conditions with appropriate safety precautions.
3-Cyano-6-methylchromone structure
3-Cyano-6-methylchromone structure
Product Name:3-Cyano-6-methylchromone
CAS No:50743-18-5
MF:C11H7NO2
MW:185.178782701492
MDL:MFCD00191962
CID:89594
PubChem ID:253661603
Update Time:2025-06-09

3-Cyano-6-methylchromone Chemical and Physical Properties

Names and Identifiers

    • 3-cyano-6-methylchromone
    • 6-Methylchromone-3-carbonitrile
    • 6-methyl-4-oxochromene-3-carbonitrile
    • 6-Methyl-4-oxo-4H-1-benzopyran-3-carbonitrile
    • 6-METHYL-4-OXO-4H-CHROMENE-3-CARBONITRILE
    • FNRLRLMPBIRUSQ-UHFFFAOYSA-N
    • 4H-1-Benzopyran-3-carbonitrile, 6-methyl-4-oxo-
    • 6-Methylchromanone-3-Carbonitrile
    • 5327AH
    • FCH1117978
    • VZ26722
    • SY052669
    • SCHEMBL13978657
    • A828277
    • M2459
    • DTXSID10350962
    • FT-0639939
    • BS-48825
    • 50743-18-5
    • CS-0152905
    • 3-Cyano-6-methylchromone, 99%
    • D91601
    • MFCD00191962
    • AKOS016365224
    • DB-051835
    • DTXCID30302029
    • 3-Cyano-6-methylchromone
    • MDL： MFCD00191962
    • Inchi： 1S/C11H7NO2/c1-7-2-3-10-9(4-7)11(13)8(5-12)6-14-10/h2-4,6H,1H3
    • InChI Key： FNRLRLMPBIRUSQ-UHFFFAOYSA-N
    • SMILES： O1C=C(C#N)C(C2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 185.04800
  • Monoisotopic Mass: 185.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • Color/Form: solid
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 150.0 to 154.0 deg-C
  • Boiling Point: 311.6±42.0 °C at 760 mmHg
  • Flash Point: 135.2±18.1 °C
  • Refractive Index: 1.606
  • PSA: 54.00000
  • LogP: 1.97308
  • Solubility: Not available
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Cyano-6-methylchromone Security Information

3-Cyano-6-methylchromone Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Cyano-6-methylchromone Pricemore >>

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TRC
C998470-10mg
3-Cyano-6-methylchromone
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10mg
 $ 50.00 2022-06-06
TRC
C998470-50mg
3-Cyano-6-methylchromone
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50mg
 $ 65.00 2022-06-06
TRC
C998470-100mg
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 $ 80.00 2022-06-06
Alichem
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3-Cyano-6-methylchromone Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:50743-18-5)3-Cyano-6-methylchromone
Order Number:A828277
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):161.0/511.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:50743-18-5)3-Cyano-6-methylchromone
A828277
Purity:99%/99%
Quantity:5g/25g
Price ($):161.0/511.0
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